Cas no 2375248-03-4 (rac-(3R,4S)-4-aminooxolane-3-carboxamide)

• Product Name: rac-(3R,4S)-4-aminooxolane-3-carboxamide
• CAS No: 2375248-03-4
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• CID: 5923357
• PubChem ID: 145867205
• Update Time: 2025-05-04

rac-(3R,4S)-4-aminooxolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-6088926
• 2375248-03-4
• rac-(3R,4S)-4-aminooxolane-3-carboxamide

• Inchi： 1S/C5H10N2O2/c6-4-2-9-1-3(4)5(7)8/h3-4H,1-2,6H2,(H2,7,8)/t3-,4+/m0/s1
• InChI Key： XDESMOSWSZWTAM-IUYQGCFVSA-N
• SMILES： O1C[C@H]([C@@H](C(N)=O)C1)N

Computed Properties

• Exact Mass: 130.074227566g/mol
• Monoisotopic Mass: 130.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 78.3Ų

Additional information on rac-(3R,4S)-4-aminooxolane-3-carboxamide

Rac-(3R,4S)-4-Aminooxolane-3-Carboxamide: A Comprehensive Overview

Rac-(3R,4S)-4-aminooxolane-3-carboxamide, identified by the CAS number 2375248-03-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and potential applications. The term rac-(3R,4S) denotes the specific configuration of the chiral centers within the molecule, highlighting its structural complexity and importance in determining its functional properties.

The synthesis of rac-(3R,4S)-4-aminooxolane-3-carboxamide involves advanced chemical methodologies that ensure the precise formation of its stereochemistry. Recent studies have explored innovative approaches to optimize the synthesis process, leveraging catalytic asymmetric reactions and stereo-selective methodologies. These advancements not only enhance the yield but also improve the purity of the compound, making it more viable for large-scale production and subsequent applications in drug discovery.

In terms of biological activity, rac-(3R,4S)-4-aminooxolane-3-carboxamide has demonstrated promising potential in various pharmacological assays. Researchers have investigated its role as a modulator of key cellular pathways, particularly in the context of neurodegenerative diseases and cancer. The compound's ability to interact with specific protein targets has been extensively studied using techniques such as X-ray crystallography and molecular docking simulations. These studies provide valuable insights into its mechanism of action and pave the way for further therapeutic exploration.

The structural integrity of rac-(3R,4S)-4-aminooxolane-3-carboxamide is further highlighted by its stability under physiological conditions. This characteristic is critical for its potential use as a drug candidate, as it ensures prolonged retention in the body and sustained therapeutic effects. Recent research has also focused on evaluating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to assess its suitability for oral administration.

Beyond its pharmacological applications, rac-(3R,4S)-4-aminooxolane-3-carboxamide has garnered attention in materials science due to its unique physical properties. Its ability to form stable crystalline structures makes it a candidate for applications in drug delivery systems and nanotechnology. Researchers have explored its potential as a building block for constructing supramolecular assemblies, which could revolutionize the development of advanced materials with tailored functionalities.

In conclusion, rac-(3R,4S)-4-aminooxolane-3-carboxamide, with its CAS number 2375248-03-4, represents a multifaceted compound with diverse applications across various scientific disciplines. Its intricate stereochemistry, robust synthesis methods, and promising biological activity position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in modern chemistry and pharmacology.